Cas no 42253-99-6 (Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-)

• Product Name: Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-
• CAS No: 42253-99-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 325038
• PubChem ID: 6933646
• Update Time: 2025-04-19

Benzeneacetic acid, a-methyl-, ethyl ester, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-
• (R)-2-PHENYLPROPIONATE ETHYL
• (R)-PhCHMeCO2Et
• Ethyl (2R)-2-Phenylpropanoate
• (R)-ethyl 2-phenylpropanoate
• TS-00188
• SCHEMBL10756249
• ethyl (R)-2-phenylpropanoate
• AKOS017343338
• 42253-99-6

• Inchi： 1S/C11H14O2/c1-3-13-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m1/s1
• InChI Key： UTUVIKZNQWNGIM-SECBINFHSA-N
• SMILES： O(CC)C([C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.012
• Boiling Point: 232.2°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.496
• PSA: 26.30000
• LogP: 2.35320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives